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An In-depth Examination of 3-Bromo-2-hydroxy-4-methoxybenzaldehyde and its Isomers for
Researchers and Drug Development Professionals

The specific aromatic aldehyde, 3-Bromo-2-hydroxy-4-methoxybenzaldehyde, is a
compound with limited specific documentation in prominent chemical and biological literature.
However, its structural isomers are well-characterized and serve as important intermediates in
organic synthesis and as subjects of biological investigation. This technical guide provides a
comprehensive overview of the structural and experimental data for two closely related and
frequently studied isomers: 2-Bromo-3-hydroxy-4-methoxybenzaldehyde (also known as 2-
Bromoisovanillin) and 3-Bromo-4-hydroxy-5-methoxybenzaldehyde (also known as 5-
Bromovanillin). This information is curated to be a valuable resource for researchers, scientists,
and professionals in the field of drug development.
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Section 1: Core Structural and Physicochemical

Data

The fundamental properties of these compounds are crucial for their application in

experimental settings. The following tables summarize the key quantitative data for 2-Bromo-3-

hydroxy-4-methoxybenzaldehyde and 3-Bromo-4-hydroxy-5-methoxybenzaldehyde.

Table 1.1: Properties of 2-Bromo-3-hydroxy-4-
methoxybenzaldehyde

Property Value Reference(s)

CAS Number 2973-58-2 [1112][3]

Molecular Formula CsH7BrOs [2][3]

Molecular Weight 231.04 g/mol [1][2]
2-bromo-3-hydroxy-4-

IUPAC Name [2]
methoxybenzaldehyde
2-Bromoisovanillin, 2-Bromo-3-

Synonyms [2][4]
formyl-6-methoxyphenol
White to light yellow or off-

Appearance ) ) [2][5]
white solid

Melting Point 202-207 °C [1112][6]

N ) ~289.5 °C at 760 mmHg

Boiling Point ) [21[7]
(Predicted)

Density ~1.653 g/cm?3 (Predicted) [21[7]

B Soluble in Dichloromethane,

Solubility [7]
Ethyl Acetate
COC1=C(C(=C(C=C1)C=0)Br)

SMILES [1][2]

O
QPDFBPIHEDAUKK-
InChl Key [1]
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Table 1.2: Properties of 3-Bromo-4-hydroxy-5-
methoxybenzaldehyde

Property Value Reference(s)
CAS Number 2973-76-4 [8][9][10]
Molecular Formula CsH7BrOs [8][10]
Molecular Weight 231.04 g/mol [8]
3-bromo-4-hydroxy-5-
IUPAC Name [10]
methoxybenzaldehyde
5-Bromovanillin, 2-Bromo-4-
Synonyms [O][11][12]
formyl-6-methoxyphenol
Slightly brown powder, Light
Appearance beige to off-white crystalline [8][11]
solid
Melting Point 166-167 °C [8]
Boiling Point 314 °C [8]
Slightly soluble in water;
Solubility Soluble in ethanol, methanol, [11]
acetone, and ether
COC1=C(O)C(Br)=CC(C=0)=
SMILES [10]
C1
KLSHZDPXXKAHIJ-
InChl Key [10]

UHFFFAOYSA-N

Section 2: Synthesis and Experimental Protocols

The synthesis of these brominated aldehydes typically involves the electrophilic aromatic

substitution of a vanillin or isovanillin precursor. Below are detailed experimental protocols

derived from literature for the synthesis and for relevant biological assays.
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Synthesis of 2-Bromo-3-hydroxy-4-
methoxybenzaldehyde (2-Bromoisovanillin)

This synthesis proceeds via the bromination of 3-hydroxy-4-methoxybenzaldehyde (isovanillin).

Protocol:

Dissolution: Dissolve 3-hydroxy-4-methoxybenzaldehyde (10.0 g, 65.7 mmol) in
dichloromethane (150 mL).[5]

e Bromination: Add N-bromosuccinimide (NBS) (11.7 g, 65.7 mmol) to the solution at room
temperature.[5]

o Reaction: Stir the reaction mixture for 30 minutes at room temperature.[5]

e Work-up and Isolation: Upon completion of the reaction, the target product, 2-bromo-3-
hydroxy-4-methoxybenzaldehyde, is obtained by conventional post-treatment, yielding
approximately 14.1 g (93% yield).[5]

Another reported method involves suspending isovanillin (0.5 mol) in chloroform and slowly
adding bromine (0.5 mol) in chloroform at 0°C. The addition of water facilitates the precipitation
of the product.[13]
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Synthesis Workflow for 2-Bromoisovanillin

Isovanillin in Dichloromethane N-Bromosuccinimide (NBS)

Stir at Room Temperature
(30 min)

Reaction Mixture

Conventional Post-Treatment
(Work-up)

2-Bromo-3-hydroxy-4-methoxybenzaldehyde

Click to download full resolution via product page
Caption: Synthesis of 2-Bromo-3-hydroxy-4-methoxybenzaldehyde.
Synthesis of 3-Bromo-4-hydroxy-5-

methoxybenzaldehyde (5-Bromovanillin)

The synthesis of 5-Bromovanillin is achieved through the bromination of vanillin.
Protocol:

 Dissolution: Dissolve vanillin (70.03 g, 460.26 mmol) in methanol (500 ml) and cool the
solution to 0-5 °C with stirring.[14]

e Bromination: Add bromine (80.94 g, 506.35 mmol) to the solution over a period of 30
minutes, maintaining the temperature between 0-5 °C.[14]
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o Reaction: After the addition is complete, continue stirring the mixture at room temperature for
an additional 30 minutes.[14]

e Precipitation: Pour the reaction mixture into 1500 ml of ice-cold water.[14]

« |solation and Purification: Collect the resulting solid by filtration, wash it with water, and dry it
under vacuum to obtain 5-bromovanillin as pale yellow crystals (Yield: 99%).[14]

Synthesis Workflow for 5-Bromovanillin

Vanillin in Methanol Bromine

Stir at 0-5°C (30 min)
then Room Temp (30 min)

Pour into Ice-Cold Water
Filtration, Washing, and Drying

3-Bromo-4-hydroxy-5-methoxybenzaldehyde

Click to download full resolution via product page

Caption: Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzaldehyde.

Biological Assay Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to assess cell viability. It measures the reduction
of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells.[15]
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Protocol:

o Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10# cells/well and incubate for
24 hours.[16]

o Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,
brominated vanillin derivatives) and incubate for a specified period (e.g., 72 hours).[16]

o MTT Addition: Remove the treatment medium and add 28 uL of a 2 mg/mL MTT solution to
each well.[16]

e Incubation: Incubate the plate for 1.5 to 4 hours at 37 °C.[15][16]

e Solubilization: Remove the MTT solution and add 130 L of a solubilizing agent (e.g.,
DMSO) to dissolve the formazan crystals.[16]

o Measurement: Shake the plate for 15 minutes and measure the absorbance at a wavelength
between 550 and 600 nm using a microplate reader.[15][16]

Biological Assay Protocol: Western Blot for Nrf2
Activation

Western blotting can be used to detect the activation and nuclear translocation of transcription
factors like Nrf2, which is involved in the cellular stress response.

Protocol:

o Cell Lysis: After treating cells with the compound of interest, lyse the cells to extract total
protein or perform cellular fractionation to separate nuclear and cytoplasmic extracts.[17][18]

» Protein Quantification: Determine the protein concentration of the lysates using a standard
method (e.g., BCA assay).

o Electrophoresis: Load equal amounts of protein (e.g., 10 pg) onto an SDS-polyacrylamide
gel and separate the proteins by size via electrophoresis.[19]
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o Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF
membrane.[19]

» Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in
TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

e Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for
Nrf2 (e.g., rabbit polyclonal anti-Nrf2, 1:1000 dilution) overnight at 4 °C.[17] A loading control
antibody (e.g., anti-Lamin B for nuclear extracts or anti-HSP90 for whole-cell lysates) should
also be used.[17][20]

e Washing: Wash the membrane several times with a wash buffer (e.g., TBST) to remove
unbound primary antibody.

e Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase
(HRP)-conjugated secondary antibody (e.g., goat anti-rabbit IgG-HRP, 1:2000 dilution) for 1-
2 hours at room temperature.[17]

o Detection: After further washing, add an enhanced chemiluminescence (ECL) substrate and
detect the signal using an imaging system.[17]

Section 3: Biological Activity and Signaling
Pathways

Vanillin and its derivatives have been reported to possess a wide range of biological activities,
including antioxidant, anticancer, and anti-inflammatory effects.[21][22] Specifically, brominated
phenols, a class to which these compounds belong, have shown potential in modulating
cellular stress response pathways.

Antioxidant and Cytoprotective Effects

Some bromophenol derivatives have demonstrated the ability to protect cells from oxidative
damage.[2] This is often linked to their capacity to modulate endogenous antioxidant systems.
One of the key pathways involved is the Nrf2/HO-1 signaling cascade.

Nrf2/HO-1 Signaling Pathway:
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Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by its inhibitor,
Keap1, which facilitates its degradation.[23] Upon exposure to oxidative or electrophilic stress
(which can be induced by compounds like bromophenols), Keapl releases Nrf2. This allows
Nrf2 to translocate to the nucleus, where it binds to the Antioxidant Response Element (ARE) in
the promoter regions of various antioxidant genes, including Heme Oxygenase-1 (HO-1). The
upregulation of HO-1 and other cytoprotective enzymes helps to mitigate oxidative stress and
protect the cell.
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General Nrf2/HO-1 Activation by Bromophenols
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Caption: Oxidative stress-induced activation of the Nrf2 pathway.

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b8781944/docs?utm_src=pdf-body-img#navigating-the-structural-landscape-of-brominated-hydroxymethoxybenzaldehydes-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8781944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Anticancer Activity

Certain brominated vanillin derivatives have been investigated for their potential as anticancer
agents. For instance, 6-bromo-5-hydroxy-4-methoxybenzaldehyde has been shown to induce
apoptosis and G2/M arrest in leukemia cells and exhibit anti-proliferation effects on esophageal
squamous cell carcinoma cells.[24][25] These effects are often associated with the modulation
of key cell cycle proteins and signaling pathways, such as the inactivation of Akt.[24]

This guide provides a foundational repository of information on key brominated
hydroxymethoxybenzaldehydes. The detailed structural data, synthesis protocols, and insights
into biological activities are intended to facilitate further research and development in medicinal
chemistry and related scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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